ZK-994
ZK-994
Brand Name:
Vulcanchem
CAS No.:
686773-12-6
VCID:
VC21142518
InChI:
InChI=1S/C21H23FO7.Na/c22-16-9-11-18(12-10-16)29-13-17(23)7-5-3-1-2-4-6-8-19(24)20(25)14-28-15-21(26)27;/h2,4-12,17,19-20,23-25H,13-15H2,(H,26,27);/q;+1/p-1/b4-2+,7-5+,8-6+;/t17-,19+,20-;/m0./s1
SMILES:
C1=CC(=CC=C1OCC(C=CC#CC=CC=CC(C(COCC(=O)[O-])O)O)O)F.[Na+]
Molecular Formula:
C21H22FNaO7
Molecular Weight:
428.4 g/mol
ZK-994
CAS No.: 686773-12-6
Cat. No.: VC21142518
Molecular Formula: C21H22FNaO7
Molecular Weight: 428.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 686773-12-6 |
|---|---|
| Molecular Formula | C21H22FNaO7 |
| Molecular Weight | 428.4 g/mol |
| IUPAC Name | sodium;2-[(2S,3R,4E,6E,10E,12S)-13-(4-fluorophenoxy)-2,3,12-trihydroxytrideca-4,6,10-trien-8-ynoxy]acetate |
| Standard InChI | InChI=1S/C21H23FO7.Na/c22-16-9-11-18(12-10-16)29-13-17(23)7-5-3-1-2-4-6-8-19(24)20(25)14-28-15-21(26)27;/h2,4-12,17,19-20,23-25H,13-15H2,(H,26,27);/q;+1/p-1/b4-2+,7-5+,8-6+;/t17-,19+,20-;/m0./s1 |
| Standard InChI Key | JEZLFWXSKCTMPN-ILCIQDJASA-M |
| Isomeric SMILES | C1=CC(=CC=C1OC[C@H](/C=C/C#C/C=C/C=C/[C@H]([C@H](COCC(=O)[O-])O)O)O)F.[Na+] |
| SMILES | C1=CC(=CC=C1OCC(C=CC#CC=CC=CC(C(COCC(=O)[O-])O)O)O)F.[Na+] |
| Canonical SMILES | C1=CC(=CC=C1OCC(C=CC#CC=CC=CC(C(COCC(=O)[O-])O)O)O)F.[Na+] |
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